![molecular formula C23H16FN3O B2912076 8-fluoro-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline CAS No. 892358-41-7](/img/structure/B2912076.png)
8-fluoro-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “8-fluoro-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline” is a quinolinyl-pyrazole derivative . Quinolinyl-pyrazoles have been studied extensively due to their versatility in many significant fields and their distinctive interaction with bioassays and cells . These novel heterocycles are designed and synthesized by chemists through new strategies .
Synthesis Analysis
Quinolinyl-pyrazoles are prepared by treating substituted 1,3-diphenyl-1H-pyrazole-4-carbaldehyde with 2-methyl-3-acetylquinoline . The synthesis involves a variety of methods exploiting cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations .Scientific Research Applications
Antibacterial Agents: Fluoroquinolones, including ciprofloxacin and levofloxacin, are widely used as potent antibacterial drugs. Their mechanism involves inhibiting bacterial DNA gyrase and topoisomerase IV, leading to bacterial cell death .
Antimalarial Properties: Quinoline derivatives, such as fluoroquine, have been investigated as antimalarial agents. Incorporating a fluorine atom enhances their bioactivity .
Antineoplastic Activity: Brequinar® and its analogs, based on the quinoline core, exhibit antineoplastic properties. These compounds have applications in transplantation medicine, rheumatic arthritis, and psoriasis treatment .
Fluorescent Probes and Imaging
The pyrazolo[4,3-c]quinoline core can serve as a fluorescent probe. When combined with an aptamer, it acts as a nucleic acid mimic of fluorescent proteins. This combination allows precise localization and imaging of functional biomolecules within cells .
Organic Dyes and Liquid Crystals
Quinoline derivatives find applications in organic dyes and liquid crystals:
Organic Dyes: Quinoline-based organic dyes, such as those synthesized via Knoevenagel condensation, have been explored for various applications .
Liquid Crystals: Some fluorinated quinolines contribute to liquid crystal formulations .
Cyanine Dyes and Commercial Production
Cyanine dyes derived from quinolines play a significant role in commercial production .
Biological Enzyme Inhibitors
Certain synthetic quinolines act as enzyme inhibitors. Their potential applications include antiviral and antineoplastic therapies .
Boron Reagents for Suzuki–Miyaura Coupling
While not directly related to the compound , boron reagents (including quinoline-based ones) are essential in Suzuki–Miyaura coupling reactions. These reactions are widely used in organic synthesis .
Mechanism of Action
Target of Action
Quinoline derivatives are known to interact with various enzymes and receptors, exhibiting antibacterial, antineoplastic, and antiviral activities .
Mode of Action
Quinoline derivatives are known to interact with dna gyrase/topoisomerase iv system and block the enzyme activity . The function of these enzymes is to settle the long bacterial DNA or circular DNA into the cell through supercoiling; inactivation kills the bacterial cell by disrupting the DNA supercoiling so that DNA can no longer be contained within the cell .
Biochemical Pathways
Quinoline derivatives are known to inhibit the biosynthesis of the peptidoglycan polymer essential for the bacterial cell wall .
Pharmacokinetics
The pharmacokinetics of fluoroquinolones, a family of quinoline derivatives, are known to be influenced by the basic group at c-7 .
Result of Action
Quinoline derivatives are known to exhibit antibacterial, antineoplastic, and antiviral activities .
Action Environment
The action of quinoline derivatives is known to be influenced by the ph of the environment .
properties
IUPAC Name |
8-fluoro-3-(4-methoxyphenyl)-1-phenylpyrazolo[4,3-c]quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16FN3O/c1-28-18-10-7-15(8-11-18)22-20-14-25-21-12-9-16(24)13-19(21)23(20)27(26-22)17-5-3-2-4-6-17/h2-14H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVHFZWMVFQXPNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C3=C4C=C(C=CC4=NC=C32)F)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-fluoro-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.